Cas no 63755-06-6 (2(3H)-Benzothiazolone, 4-chloro-3-ethyl-)

2(3H)-Benzothiazolone, 4-chloro-3-ethyl- structure
63755-06-6 structure
Product Name:2(3H)-Benzothiazolone, 4-chloro-3-ethyl-
CAS No:63755-06-6
MF:C9H8ClNOS
MW:213.683919906616
CID:425809
PubChem ID:676574
Update Time:2025-04-19

2(3H)-Benzothiazolone, 4-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone, 4-chloro-3-ethyl-
    • 4-chloro-3-ethyl-1,3-benzothiazol-2-one
    • AB00082193-01
    • AKOS024284891
    • DTXSID50350320
    • 63755-06-6
    • SR-01000206333-1
    • SR-01000206333
    • SCHEMBL10816228
    • 4-Chloro-3-ethyl-1,3-benzothiazol-2(3H)-one
    • HMS1583I16
    • LDELBJIBUBHFQV-UHFFFAOYSA-N
    • Cl-1702
    • Inchi: 1S/C9H8ClNOS/c1-2-11-8-6(10)4-3-5-7(8)13-9(11)12/h3-5H,2H2,1H3
    • InChI Key: LDELBJIBUBHFQV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N(C(=O)S2)CC

Computed Properties

  • Exact Mass: 213.00164
  • Monoisotopic Mass: 213.0015127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31
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